Cas no 1261822-47-2 (3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl)

• Product Name: 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl
• CAS No: 1261822-47-2
• MF: C₁₅H₉BrF₆
• MW: 383.126384496689
• CID: 4994906
• Update Time: 2025-07-19

3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl

• Inchi： 1S/C15H9BrF6/c16-8-10-6-5-9(7-13(10)15(20,21)22)11-3-1-2-4-12(11)14(17,18)19/h1-7H,8H2
• InChI Key： GVAVAAYAXZQJMV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(F)(F)F)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl

Introduction to 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl (CAS No. 1261822-47-2)

3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl (CAS No. 1261822-47-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a bromomethyl group attached to a biphenyl scaffold. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The trifluoromethyl groups in 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl are known for their strong electron-withdrawing effects, which can influence the compound's reactivity and stability. These groups also contribute to the compound's lipophilicity, which is crucial for its potential use in drug development. The bromomethyl group, on the other hand, provides a reactive site that can be utilized for further chemical modifications, such as coupling reactions or functional group transformations.

In recent years, 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl has been the subject of several studies aimed at exploring its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of potent inhibitors for specific enzymes involved in disease pathways. The unique structure of 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl allows it to serve as a versatile building block for constructing complex molecules with desired biological activities.

Beyond medicinal chemistry, 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl has also shown promise in materials science. Its high thermal stability and excellent solubility make it suitable for use in the development of advanced materials such as polymers and coatings. Researchers at the University of California have reported the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical properties and chemical resistance. These polymers have potential applications in industries ranging from electronics to aerospace.

The synthesis of 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the Suzuki coupling reaction and electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing the overall cost and environmental impact of producing this compound.

In terms of safety and handling, 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl should be managed with care due to its reactivity and potential health hazards associated with bromine-containing compounds. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound.

The future outlook for 3,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl is promising, with ongoing research aimed at expanding its applications in both medicinal chemistry and materials science. As new synthetic methods continue to be developed and optimized, it is likely that this compound will play an increasingly important role in advancing various scientific fields.